Cas no 138118-29-3 (2H-Pyran-2-one, 3-butyl-5,6-dihydro-)

2H-Pyran-2-one, 3-butyl-5,6-dihydro- structure
138118-29-3 structure
Product Name:2H-Pyran-2-one, 3-butyl-5,6-dihydro-
CAS No:138118-29-3
MF:C9H14O2
MW:154.206263065338
CID:1251048
PubChem ID:15033367
Update Time:2025-04-20

2H-Pyran-2-one, 3-butyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 3-butyl-5,6-dihydro-
    • 5-butyl-2,3-dihydropyran-6-one
    • 3-Butyl-5,6-dihydro-2H-pyran-2-one
    • 138118-29-3
    • DTXSID10567255
    • Inchi: 1S/C9H14O2/c1-2-3-5-8-6-4-7-11-9(8)10/h6H,2-5,7H2,1H3
    • InChI Key: SUOQGDJUJPKVEE-UHFFFAOYSA-N
    • SMILES: O1C(C(=CCC1)CCCC)=O

Computed Properties

  • Exact Mass: 154.09942
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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